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Introduction
Suvn-911, also known as Ropanicant, is a novel, potent, and selective alpha4 beta2 nicotinic

acetylcholine receptor (α4β2 nAChR) antagonist under development for the treatment of Major

Depressive Disorder (MDD).[1][2][3] Preclinical studies have indicated its potential for a rapid

onset of action and a favorable side-effect profile, potentially offering advantages over existing

antidepressant therapies.[2][4][5] This technical guide provides a comprehensive summary of

the available early-phase clinical trial data for Suvn-911, focusing on its pharmacokinetics,

safety, and preliminary efficacy.

Pharmacokinetics
Two Phase 1 studies (NCT03155503 and NCT03551288) have evaluated the pharmacokinetic

profile of Suvn-911 in healthy adult and elderly subjects.[1]
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The first study was a randomized, double-blind, placebo-controlled, first-in-human trial that

assessed single ascending doses (SAD) and multiple ascending doses (MAD) in healthy male

subjects. The second study evaluated the effects of food, sex, and age on the

pharmacokinetics of a single oral dose.[1][3]

Table 1: Phase 1 Dosing Regimens

Study Component Doses Administered Population

Single Ascending Dose (SAD) 0.5, 6, 15, 30, and 60 mg Healthy Male Subjects

Multiple Ascending Dose

(MAD)

15, 30, and 45 mg (once daily

for 14 days)
Healthy Male Subjects

Food, Sex, and Age Effect 30 mg (single dose)
Healthy Adult and Elderly

Subjects (Male and Female)

Key Pharmacokinetic Findings
Suvn-911 exhibited nonlinear pharmacokinetics, with more than dose-proportional increases in

exposure following both single and multiple administrations.[1] Accumulation of the drug was

observed with multiple dosing.[1]

Table 2: Summary of Pharmacokinetic Characteristics
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Parameter Observation Citation

Proportionality
Exposures were more than

dose proportional.
[1]

Accumulation

1.5- to 2.5-fold higher Cmax

and 1.6- to 4.0-fold higher

AUC0-24h on day 14

compared to day 1.

[1]

Elimination

Urinary excretion of

unchanged drug is an

insignificant pathway.

[1]

Effect of Sex

In female adults, AUC0-24h

was 64% higher and Cmax

was 26% higher compared to

male adults.

[1]

Effect of Food

Plasma exposures were

comparable under fasted and

fed conditions.

[1]

Effect of Age

Plasma exposures were

comparable in adult and

elderly subjects.

[1]

Safety and Tolerability
Across the Phase 1 and the subsequent Phase 2a studies, Suvn-911 was found to be

generally safe and well-tolerated.

Phase 1 Safety Findings
In healthy subjects, Suvn-911 was well-tolerated at single doses up to 60 mg and multiple

doses up to 45 mg once daily.[1][3] The most commonly reported adverse events were

headache and nausea.[1][3]

Phase 2a Safety Findings
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A multicenter, randomized, open-label, parallel-group, fixed-dose study (NCT06126497) in

patients with moderate to severe MDD further supported the safety profile of Suvn-911.[2][4]

The study evaluated doses of 45 mg once a day, 30 mg twice a day, and 45 mg twice a day for

two weeks.[2][4] No study drug-related serious adverse events were reported, and there were

no significant differences in the safety profile across the different dosing regimens.[2]

Preliminary Efficacy in Major Depressive Disorder
The Phase 2a study provided the first signal of efficacy for Suvn-911 in patients with MDD.

Study Design
The study enrolled 41 patients with a diagnosis of moderate to severe MDD.[2] The primary

efficacy endpoint was the change from baseline in the Montgomery-Asberg Depression Rating

Scale (MADRS) total score at Week 2.[2][4] The average baseline MADRS score for patients

entering the study was 32.1.[2]

Efficacy Results
Treatment with Suvn-911 resulted in a highly statistically significant (p < 0.0001) reduction in

MADRS scores across all treatment groups.[2] The onset of action appeared to be rapid, with

notable improvements in depressive symptoms observed within the first week of treatment.[2]

Table 3: Change from Baseline in MADRS Total Score

Time Point Mean Improvement from Baseline

Day 7 5.9 to 13.4 points

Day 14 10.4 to 12.7 points

Mechanism of Action and Signaling Pathway
Suvn-911 is an antagonist of the α4β2 nicotinic acetylcholine receptor.[2][3] Preclinical

research suggests that by blocking this receptor, Suvn-911 leads to an increase in the levels of

serotonin and brain-derived neurotrophic factor (BDNF), which are thought to contribute to its

antidepressant effects.[6][7]
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Caption: Proposed mechanism of action for Suvn-911.

Experimental Protocols
Phase 1 Pharmacokinetic Studies (SAD and MAD)

Design: Randomized, double-blind, placebo-controlled.[1]

Population: Healthy male subjects for the SAD and MAD portions. Healthy adult and elderly

subjects of both sexes for the food, sex, and age effect study.[1]

Drug Administration: Oral administration of Suvn-911 or placebo.[1]

Pharmacokinetic Sampling: Serial blood samples were collected at predefined time points to

determine plasma concentrations of Suvn-911. Urine samples were also collected.[1]

Bioanalytical Method: An ultra-high-performance liquid chromatography-tandem mass

spectrometry (UHPLC-MS/MS) method was used for the quantification of Suvn-911 in

plasma and urine.[3]
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Caption: Workflow for the Phase 1 pharmacokinetic studies.

Phase 2a Efficacy and Safety Study
Design: Multicenter, randomized, open-label, parallel-group, fixed-dose study.[2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15617729/docs?utm_src=pdf-body-img#early-phase-clinical-trial-data-for-suvn-911-a-technical-overview
https://www.suven.com/pdf/SUVENNewsRelease18092024.pdf
https://www.expresspharma.in/suven-announces-randomisation-of-first-patient-in-phase-2-poc-clinical-trial-of-ropanicant-suvn-911/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617729?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Population: Patients meeting the Diagnostic and Statistical Manual of Mental Disorders, Fifth

Edition (DSM-5) criteria for MDD without psychotic features.[4]

Intervention: Patients were randomized in a 1:1:1 ratio to receive one of three dosing

regimens of Ropanicant for two weeks.[2][4]

Primary Outcome: Evaluation of safety and tolerability.[2][4]

Secondary Outcome: Change from baseline in the MADRS total score at Week 2.[2][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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